Cas no 2015466-68-7 (tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate)

• Product Name: tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate
• CAS No: 2015466-68-7
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 6187943
• PubChem ID: 165897115
• Update Time: 2025-08-05

tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797045
• tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate
• 2015466-68-7

• Inchi： 1S/C19H29NO4/c1-18(2,3)24-17(22)20-19(4,5)16(21)12-9-13-23-14-15-10-7-6-8-11-15/h6-8,10-11H,9,12-14H2,1-5H3,(H,20,22)
• InChI Key： RVCTWXGLANYMAW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(CCCOCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate

Research Brief on tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate (CAS: 2015466-68-7)

The compound tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate (CAS: 2015466-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the tert-butyl carbamate and benzyloxy groups, make it a versatile building block for the development of novel pharmaceuticals. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and multi-step organic transformations, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary investigations suggest that derivatives of tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate exhibit promising pharmacological properties. For instance, some analogs have demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development. Additionally, molecular docking studies have revealed favorable interactions between these compounds and target proteins, further supporting their therapeutic potential.

One of the most notable advancements in this area is the application of tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate in the synthesis of protease inhibitors. Proteases play a critical role in various diseases, including viral infections and cancer. Recent research has shown that this compound can serve as a scaffold for designing potent and selective protease inhibitors, which could lead to the development of new antiviral and anticancer agents.

Despite these promising findings, challenges remain in the optimization of the pharmacokinetic and pharmacodynamic properties of tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate derivatives. Researchers are actively exploring strategies to improve their bioavailability, metabolic stability, and target specificity. Advanced computational modeling and high-throughput screening techniques are being employed to accelerate the discovery of optimized lead compounds.

In conclusion, tert-butyl N-[6-(benzyloxy)-2-methyl-3-oxohexan-2-yl]carbamate (CAS: 2015466-68-7) represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of synthetic chemistry, computational biology, and pharmacological studies will be crucial in unlocking the full therapeutic potential of this compound.